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Compound of Interest

Compound Name: 2,3,5-Trimethylheptane

Cat. No.: B12798936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,5-Trimethylheptane is a branched-chain alkane valued in solvent-based chemical

reactions for its non-polar nature, chemical inertness, and specific physical properties. As a

C10 hydrocarbon, it offers a higher boiling point than smaller alkanes like hexane or heptane,

making it suitable for reactions requiring elevated temperatures. Its branched structure can

influence solute solubility and reaction kinetics compared to linear alkanes. These application

notes provide an overview of its use as a solvent, including its physical properties, potential

applications with representative protocols, and safety considerations.

Physical and Chemical Properties
A summary of key physical and chemical properties of 2,3,5-trimethylheptane is presented in

Table 1. These properties are crucial for its selection as a solvent in various chemical

processes.
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Property Value Reference

Molecular Formula C₁₀H₂₂ [1]

Molecular Weight 142.285 g/mol [1]

Boiling Point 157.9 °C at 760 mmHg [1]

Melting Point -53.99 °C [1]

Density 0.73 g/cm³ [1]

Flash Point 41.9 °C [1]

Vapor Pressure 3.48 mmHg at 25 °C [1]

Refractive Index 1.4146 [1]

LogP (Octanol/Water) 3.71470 [1]

Applications in Solvent-Based Reactions
Due to its non-polar and aprotic nature, 2,3,5-trimethylheptane is a suitable solvent for

reactions involving non-polar reagents and intermediates. Its inertness prevents it from

participating in most reactions, ensuring a stable medium.

Organometallic Reactions (Representative Protocol)
Branched alkanes can serve as inert solvents for various organometallic reactions, particularly

when ethereal solvents might interfere with the reaction or product isolation.

Reaction: Grignard Reagent Formation (Illustrative)

While ethers are the standard solvents for Grignard reagent formation, highly non-polar

hydrocarbons can be used in specific cases, especially for downstream reactions where the

ether is undesirable.

Protocol:

Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet. All glassware must be rigorously dried in an oven and
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assembled hot under a stream of dry nitrogen.

Reagent Preparation:

Magnesium turnings are placed in the flask.

A solution of an alkyl or aryl halide (e.g., bromobenzene) in anhydrous 2,3,5-
trimethylheptane is prepared in the dropping funnel.

Initiation: A small portion of the halide solution is added to the magnesium turnings. The

reaction may be initiated by gentle heating or the addition of a small crystal of iodine.

Reaction Execution: Once the reaction initiates (observed by bubbling and heat generation),

the remainder of the halide solution is added dropwise at a rate that maintains a gentle

reflux.

Completion and Use: After the addition is complete, the mixture is refluxed for an additional

30-60 minutes to ensure complete reaction. The resulting Grignard reagent in 2,3,5-
trimethylheptane is then ready for subsequent reactions.

Logical Workflow for Grignard Reagent Formation:

System Preparation

Reaction Execution

Product

Dry Glassware Assemble under N2 Add Mg Turnings

Initiate Reaction
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of Halide Solution Reflux Grignard Reagent

in 2,3,5-Trimethylheptane

Click to download full resolution via product page

Workflow for Grignard reagent formation.

Polymerization Reactions (Representative Protocol)
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In certain free-radical or coordination polymerizations, non-polar solvents are required to avoid

termination or side reactions.

Reaction: Free-Radical Polymerization of Styrene (Illustrative)

Protocol:

Monomer and Initiator Preparation: Styrene monomer is purified to remove inhibitors. A

solution of a radical initiator (e.g., AIBN) in 2,3,5-trimethylheptane is prepared.

Reaction Setup: A reaction vessel equipped with a mechanical stirrer, a reflux condenser,

and a nitrogen inlet is charged with 2,3,5-trimethylheptane and the purified styrene

monomer.

Polymerization: The reaction mixture is heated to the desired temperature (e.g., 60-80 °C)

under a nitrogen atmosphere. The initiator solution is then added.

Monitoring and Termination: The polymerization is monitored by periodically measuring the

viscosity or monomer conversion. The reaction is terminated by cooling the mixture and

adding an inhibitor.

Product Isolation: The polymer is precipitated by pouring the reaction mixture into a non-

solvent such as methanol, filtered, and dried.

Experimental Workflow for Polymerization:
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Workflow for free-radical polymerization.

Safety and Handling
2,3,5-Trimethylheptane is a flammable liquid and should be handled with appropriate safety

precautions.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing.

Respiratory Protection: Use in a well-ventilated area or with a respirator if exposure limits are

exceeded.

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

Use non-sparking tools.[2]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[3] Waste material should be handled as hazardous waste.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Remove contaminated clothing. Wash skin with soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Conclusion
2,3,5-Trimethylheptane serves as a useful non-polar, inert solvent for specific chemical

reactions where its high boiling point and branched structure are advantageous. While detailed,
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reaction-specific protocols are not widely published, the representative procedures provided

here, based on the general properties of branched alkanes, offer a starting point for its

application in a research and development setting. Adherence to strict safety protocols is

essential when handling this flammable liquid. Further experimental work is necessary to fully

characterize its effects on reaction yields, selectivity, and kinetics in various chemical systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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